![molecular formula C22H22ClN3O3S B2462450 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride CAS No. 1189498-26-7](/img/structure/B2462450.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride
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Description
“N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride” is a complex organic compound. It shares some structural similarities with other compounds such as "N-(5-Benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-chloro-1-benzothiophene-2-carboxamide hydrochloride" and "N-(5-Benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-yl)cyclohexanecarboxamide hydrochloride" .
Synthesis Analysis
The synthesis of similar compounds involves the use of reagents like 5-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride . The synthesis process often involves reactions at controlled temperatures .Molecular Structure Analysis
The molecular structure of similar compounds can be found in various databases . For instance, “N-(5-Benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-chloro-1-benzothiophene-2-carboxamide hydrochloride” has a molecular formula of C22H19Cl2N3OS2 and an average mass of 476.442 Da .Chemical Reactions Analysis
These compounds are often used as reagents in the synthesis of other complex organic compounds . The exact reactions they undergo would depend on the specific conditions and reactants used.Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can be inferred from their molecular structure. For instance, “N-(5-Benzyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-chloro-1-benzothiophene-2-carboxamide hydrochloride” has a molecular formula of C22H19Cl2N3OS2 and an average mass of 476.442 Da .Scientific Research Applications
Factor Xa Inhibition
Factor Xa is a crucial enzyme involved in the blood coagulation cascade. Inhibiting factor Xa can prevent the formation of blood clots, making it a valuable target for anticoagulant therapies. Research has shown that derivatives of this compound, specifically 1-(6-chloronaphthalen-2-yl)sulfonyl-4-(4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carbonyl)piperazines , exhibit potent inhibitory activity against factor Xa . Notably, compounds 3c and 3d, which contain a carbamoyl or N-methylcarbamoyl moiety, demonstrated strong inhibitory effects when administered orally to rats.
Neuraminidase Inhibition
Neuraminidase (NA) inhibitors play a critical role in treating influenza A and B infections. Although the compound is not directly related to NA inhibition, it’s essential to highlight the significance of NA inhibitors in antiviral therapy. Zanamivir and oseltamivir are well-known NA inhibitors, while others like laninamivir and peramivir have more limited market acceptance .
Crystallography and Structural Studies
The crystal structures of certain derivatives of this compound have been determined using single-crystal X-ray diffraction. For instance, compounds F5 and F16 were characterized in this manner, providing valuable insights into their three-dimensional arrangements .
properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3S.ClH/c26-21(16-6-7-18-19(12-16)28-11-10-27-18)24-22-23-17-8-9-25(14-20(17)29-22)13-15-4-2-1-3-5-15;/h1-7,12H,8-11,13-14H2,(H,23,24,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTXOQMMMOQCSMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC4=C(C=C3)OCCO4)CC5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride |
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